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Abstract

L-Carnosine ([3-alanyl-L-histidine), a dipeptide endogenously synthesized from (-alanine and
L-histidine, is increasingly recognized for its multifaceted roles in cellular physiology.[1][2]
Found in high concentrations in metabolically active tissues such as skeletal muscle and the
brain, L-Carnosine exhibits a range of biological activities including antioxidant, anti-glycating,
and pH-buffering capacities.[1] Emerging evidence has highlighted its significant influence on
cellular energy metabolism, demonstrating its ability to modulate both glycolytic and
mitochondrial oxidative phosphorylation pathways. This technical guide provides a
comprehensive overview of the current understanding of L-Carnosine's role in cellular
bioenergetics, with a focus on its impact on glycolysis, mitochondrial respiration, and ATP
production. Detailed experimental protocols and quantitative data are presented to offer a
practical resource for researchers in the fields of cellular metabolism, pharmacology, and drug
development.

Introduction

Cellular energy metabolism, a complex network of biochemical reactions, is fundamental to cell
survival, proliferation, and function. The two primary pathways for ATP production are
glycolysis, the anaerobic breakdown of glucose in the cytoplasm, and oxidative
phosphorylation (OXPHOS), the aerobic process occurring in the mitochondria. A growing body
of research indicates that L-Carnosine can significantly influence these pathways, often in a

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b7770443?utm_src=pdf-interest
https://www.benchchem.com/product/b7770443?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/276/211/sct149ds.pdf
https://www.protocols.io/view/colorimetric-determination-of-l-lactate-in-superna-dm6gpj9j5gzp/v1
https://www.benchchem.com/product/b7770443?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/276/211/sct149ds.pdf
https://www.benchchem.com/product/b7770443?utm_src=pdf-body
https://www.benchchem.com/product/b7770443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

cell-type and context-dependent manner. This has particularly important implications in
pathologies characterized by altered metabolism, such as cancer and diabetes.

This guide will delve into the molecular mechanisms through which L-Carnosine exerts its
effects on cellular energy, summarize key quantitative findings from recent studies, and provide
detailed protocols for a selection of the pivotal experiments used to elucidate these effects.

L-Carnosine's Impact on Glycolysis

L-Carnosine has been shown to inhibit the glycolytic pathway in several cancer cell lines,
contributing to its anti-proliferative effects. This inhibition is often associated with a reduction in
ATP production from glycolysis and a decrease in the production of lactate, a hallmark of the
Warburg effect in cancer cells.

Quantitative Data on Glycolytic Inhibition

The following table summarizes the quantitative effects of L-Carnosine on key glycolytic
parameters in various cancer cell lines.
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. L-Carnosine
Cell Line . Parameter Effect Reference
Concentration
Extracellular
SGC-7901 o )
) 20 mM Acidification Rate  Marked reduction  [3]
(Gastric Cancer)
(ECAR)
SGC-7901 Lactate Reduced to 84%
) 20 mM ) [3]
(Gastric Cancer) Production of control
Significantly
SGC-7901 Cellular ATP
] 20 mM reduced to 62% [3]
(Gastric Cancer) Content
of control
] Extracellular o
HeLa (Cervical o Significant
20 mM Acidification Rate [4]
Cancer) decrease
(ECAR)
) ) Extracellular o
SiHa (Cervical S Significant
20 mM Acidification Rate [4]
Cancer) decrease
(ECAR)
u87 & U251 Glucose
] 50 mM ) Decreased [5]
(Glioma) Consumption
u87 & U251 Lactate
] 50 mM ] Decreased [5]
(Glioma) Production
u87 & U251
) 50 mM ATP Content Decreased [5]
(Glioma)

Proposed Mechanisms of Glycolytic Inhibition

The precise mechanisms by which L-Carnosine inhibits glycolysis are still under investigation,

but several hypotheses have been proposed:

e Enzyme Inhibition: L-Carnosine may directly or indirectly inhibit key glycolytic enzymes.

Studies have suggested a potential reduction in the expression of glucose transporter 1

(GLUT1) and phosphofructokinase 1 (PFK1) in glioma cells treated with carnosine.[5]
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 AMPK Signaling: L-Carnosine may modulate the activity of AMP-activated protein kinase
(AMPK), a master regulator of cellular energy homeostasis. Activation of AMPK can lead to
the inhibition of anabolic processes, including glycolysis, to conserve energy.[5]

The following diagram illustrates the potential points of intervention for L-Carnosine in the

glycolytic pathway.
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Caption: L-Carnosine's potential inhibition of glycolysis.

L-Carnosine's Influence on Mitochondrial
Respiration

L-Carnosine's effect on mitochondrial function is complex, with studies reporting both inhibitory
and protective effects. In some cancer cells, L-Carnosine has been shown to decrease
mitochondrial respiration and the activity of the electron transport chain (ETC) complexes.
Conversely, in other contexts, its antioxidant properties are suggested to protect mitochondria

from oxidative damage.

Quantitative Data on Mitochondrial Respiration

The table below summarizes the quantitative effects of L-Carnosine on mitochondrial
respiration.
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. L-Carnosine
Cell Line . Parameter Effect Reference
Concentration

Basal Oxygen

SGC-7901 ) )
) 20 mM Consumption Marked reduction  [3]
(Gastric Cancer)
Rate (OCR)
SGC-7901 ATP-linked
) 20 mM o Marked decrease [3]
(Gastric Cancer) Respiration
SGC-7901 Maximal Reduced to
: 20 mM . [6]
(Gastric Cancer) Respiration ~79% of control
Spare
SGC-7901 ] Reduced to
) 20 mM Respiratory [6]
(Gastric Cancer) ) ~47% of control
Capacity
] Basal Oxygen o
HeLa (Cervical ) Significant
20 mM Consumption [4]
Cancer) decrease
Rate (OCR)
) ) Basal Oxygen o
SiHa (Cervical ) Significant
20 mM Consumption [4]
Cancer) decrease
Rate (OCR)
MRC-5 (Normal Complex I, I, Significant
_ 2,5,10mM o [4]
Fibroblasts) and IV Activity decrease
MCF-7 (Breast Complex I, I, Significant
2,5,10 mM o [4]
Cancer) and IV Activity decrease

Mechanisms of Action on Mitochondria

L-Carnosine's impact on mitochondria appears to be multifaceted:

e ETC Inhibition: Direct or indirect inhibition of the enzymatic activity of mitochondrial ETC
complexes has been observed in some studies.[4]

« Antioxidant Protection: L-Carnosine's ability to scavenge reactive oxygen species (ROS)
may protect mitochondrial membranes and enzymes from oxidative damage.[7]
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e Mitochondrial Integrity: It has been suggested that L-Carnosine helps maintain
mitochondrial integrity under stress conditions.[7]

The following diagram depicts the potential interactions of L-Carnosine with the mitochondrial
electron transport chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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